Cas no 16196-32-0 (Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (3S)-)

16196-32-0 structure
Product name:Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (3S)-
Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (3S)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (3S)-
- [S,(+)]-2,2,3-Trimethyl-3α-(4-methylphenyl)cyclopentanone
- (+)-a-Cuparenone
- (+)-Cuparenone
- (S)-(+)-a-Cuparenone
- a-Cuparenone
- Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (S)-
- Cyclopentanone,2,2,3-trimethyl-3-p-tolyl-, (S)-(+)- (8CI)
- (3S)-2,2,3-trimethyl-3-(4-methylphenyl)cyclopentan-1-one
- 16196-32-0
- [S,(+)]-2,2,3-Trimethyl-3alpha-(4-methylphenyl)cyclopentanone
-
- Inchi: InChI=1S/C15H20O/c1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(15,2)3/h5-8H,9-10H2,1-4H3/t15-/m0/s1
- InChI Key: CYQNNBVTDFXXHX-HNNXBMFYSA-N
- SMILES: CC1(C)[C@](C)(C2=CC=C(C)C=C2)CCC1=O
Computed Properties
- Exact Mass: 216.1515
- Monoisotopic Mass: 216.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (3S)- Related Literature
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Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
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Xianggui Kong,Xiaomin Liu,Youlin Zhang,Yulei Chang,Yongshi Luo,Huiying Zhao,Hong Zhang Nanoscale, 2015,7, 190-197
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Cheng Zhang,Wei Wang,Yi-Cheng Li,Yan-Ge Yang,Yue Wu,Lin Liu J. Mater. Chem. A, 2018,6, 6800-6805
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Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
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Primož Šket,Martin Črnugelj,Wiktor Koźmiński,Janez Plavec Org. Biomol. Chem., 2004,2, 1970-1973
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Yang Li,Ziling Chang,Fangmin Huang,Pengyan Wu,Huacong Chu,Jian Wang Dalton Trans., 2018,47, 9267-9273
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Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
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Kwok-ho Lam RSC Adv., 2016,6, 96743-96751
16196-32-0 (Cyclopentanone,2,2,3-trimethyl-3-(4-methylphenyl)-, (3S)-) Related Products
- 1134-87-8(3-Benzyl-2,4-pentanedione)
- 1198-34-1(2-phenylcyclopentan-1-one)
- 2550-27-8(3-Methyl-4-phenylbutan-2-one)
- 3506-88-5(3-Benzyl-4-phenylbutan-2-one)
- 80-54-6(3-(4-tert-butylphenyl)-2-methylpropanal)
- 5910-25-8(3-Phenyl-2,4-pentanedione)
- 38861-78-8(4-Isobutylacetophenone)
- 40463-09-0(4-Methyl-1-phenylpentan-3-one)
- 14996-78-2(2-phenylcycloheptan-1-one)
- 1601254-04-9(5-bromo-4-fluoro-7-methyl-2,3-dihydro-1H-indole-2,3-dione)
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